Cas no 954422-25-4 (7-chloro-2-methylpyrazolo[1,5-a]pyrimidine)

7-Chloro-2-methylpyrazolo[1,5-a]pyrimidine is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core with chloro and methyl substituents at the 7- and 2-positions, respectively. This structure serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. Its rigid fused-ring system and functional group reactivity make it valuable for constructing complex scaffolds. The chloro group enhances electrophilic substitution potential, while the methyl group contributes to steric and electronic modulation. The compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic applications. Its utility in medicinal chemistry stems from its role in optimizing pharmacokinetic and pharmacodynamic properties of target molecules.
7-chloro-2-methylpyrazolo[1,5-a]pyrimidine structure
954422-25-4 structure
Product Name:7-chloro-2-methylpyrazolo[1,5-a]pyrimidine
CAS No:954422-25-4
MF:C7H6ClN3
MW:167.595639705658
MDL:MFCD11043992
CID:1985863
PubChem ID:49761536
Update Time:2025-10-31

7-chloro-2-methylpyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 7-chloro-2-methylpyrazolo[1,5-a]pyrimidine
    • 7-Chloro-2-methylpyrazolo[1,5-a]pyrimidine (ACI)
    • AS-33312
    • AB62880
    • 954422-25-4
    • MFCD11043992
    • DTXSID70678376
    • SCHEMBL12789269
    • AKOS006308619
    • MDL: MFCD11043992
    • Inchi: 1S/C7H6ClN3/c1-5-4-7-9-3-2-6(8)11(7)10-5/h2-4H,1H3
    • InChI Key: VLMXFLHGRWQZLK-UHFFFAOYSA-N
    • SMILES: ClC1N2C(=CC(C)=N2)N=CC=1

Computed Properties

  • Exact Mass: 167.0250249g/mol
  • Monoisotopic Mass: 167.0250249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 30.2Ų

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7-chloro-2-methylpyrazolo[1,5-a]pyrimidine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine ,  Phosphorus oxychloride Solvents: 1,4-Dioxane ;  1 h, 100 °C
1.2 Solvents: Water ;  cooled
Reference
Fused bicyclic heteroaromatic derivatives as kinase inhibitors and their preparation
, World Intellectual Property Organization, , ,

7-chloro-2-methylpyrazolo[1,5-a]pyrimidine Raw materials

7-chloro-2-methylpyrazolo[1,5-a]pyrimidine Preparation Products

7-chloro-2-methylpyrazolo[1,5-a]pyrimidine Suppliers

Amadis Chemical Company Limited
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(CAS:954422-25-4)7-chloro-2-methylpyrazolo[1,5-a]pyrimidine
Order Number:A1095512
Stock Status:in Stock
Quantity:1.0g/250.0mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:15
Price ($):416.0/154.0
Email:sales@amadischem.com

7-chloro-2-methylpyrazolo[1,5-a]pyrimidine Related Literature

Additional information on 7-chloro-2-methylpyrazolo[1,5-a]pyrimidine

7-Chloro-2-Methylpyrazolo[1,5-a]Pyrimidine: A Comprehensive Overview

The compound 7-chloro-2-methylpyrazolo[1,5-a]pyrimidine (CAS No. 954422-25-4) is a heterocyclic aromatic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the pyrazolo[1,5-a]pyrimidine family, which has been extensively studied due to its unique structural properties and biological activities. The presence of a chlorine atom at the 7-position and a methyl group at the 2-position introduces distinct electronic and steric effects, making it a valuable molecule for further research and application.

Recent studies have highlighted the importance of 7-chloro-2-methylpyrazolo[1,5-a]pyrimidine in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. Its structural versatility allows for modifications that can enhance its bioavailability and target specificity. For instance, researchers have explored the use of this compound as a scaffold for designing inhibitors of cyclin-dependent kinases (CDKs), which are implicated in various cancers.

The synthesis of 7-chloro-2-methylpyrazolo[1,5-a]pyrimidine involves a multi-step process that typically includes condensation reactions and subsequent functionalization. One common approach is the cyclization of an appropriate diamine derivative with a carbonyl compound under high temperature or catalytic conditions. The introduction of the chlorine and methyl groups is achieved through directed metallation or substitution reactions, ensuring precise control over the final product's structure.

In terms of applications, 7-chloro-2-methylpyrazolo[1,5-a]pyrimidine has shown promise in the field of materials science as well. Its aromaticity and heterocyclic nature make it a candidate for use in organic electronics, such as in the development of semiconducting materials or light-emitting diodes (LEDs). Recent advancements in computational chemistry have enabled researchers to predict its electronic properties with high accuracy, facilitating its integration into novel material designs.

The biological activity of 7-chloro-2-methylpyrazolo[1,5-a]pyrimidine has also been a focal point of recent investigations. Studies have demonstrated its potential as an anti-inflammatory agent by modulating key signaling pathways involved in inflammation. Additionally, its ability to inhibit certain enzymes associated with neurodegenerative diseases has opened new avenues for its use in treating conditions such as Alzheimer's disease.

From an environmental perspective, the synthesis and application of 7-chloro-2-methylpyrazolo[1,5-a]pyrimidine are being optimized to minimize ecological impact. Green chemistry principles are increasingly being incorporated into its production processes, ensuring sustainability while maintaining high yields and product quality.

In conclusion, 7-chloro-2-methylpyrazolo[1,5-a]pyrimidine (CAS No. 954422-25-4) stands as a testament to the ongoing advancements in heterocyclic chemistry. Its diverse applications across drug discovery, materials science, and biological research underscore its significance as a versatile chemical entity. As research continues to unfold, this compound is poised to contribute even more significantly to scientific progress and innovation.

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Amadis Chemical Company Limited
(CAS:954422-25-4)7-chloro-2-methylpyrazolo[1,5-a]pyrimidine
A1095512
Purity:99%/99%
Quantity:1.0g/250.0mg
Price ($):416.0/154.0
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